Cas no 923026-20-4 (Acetic acid, 2-[[3-(4-chlorophenyl)-2-propyn-1-yl]oxy]-, ethyl ester)
923026-20-4 structure
Product Name:Acetic acid, 2-[[3-(4-chlorophenyl)-2-propyn-1-yl]oxy]-, ethyl ester
CAS No:923026-20-4
MF:C13H13ClO3
MW:252.693523168564
CID:753579
PubChem ID:71423540
Update Time:2025-04-19
Acetic acid, 2-[[3-(4-chlorophenyl)-2-propyn-1-yl]oxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, 2-[[3-(4-chlorophenyl)-2-propyn-1-yl]oxy]-, ethyl ester
- ethyl 2-[3-(4-chlorophenyl)prop-2-ynoxy]acetate
- 923026-20-4
- Ethyl {[3-(4-chlorophenyl)prop-2-yn-1-yl]oxy}acetate
- DTXSID70842353
-
- Inchi: 1S/C13H13ClO3/c1-2-17-13(15)10-16-9-3-4-11-5-7-12(14)8-6-11/h5-8H,2,9-10H2,1H3
- InChI Key: LGCZAXNQYNZOAM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C#CCOCC(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 252.0553220g/mol
- Monoisotopic Mass: 252.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Acetic acid, 2-[[3-(4-chlorophenyl)-2-propyn-1-yl]oxy]-, ethyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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